Cas no 32706-79-9 (Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1))

Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1) structure
32706-79-9 structure
Product Name:Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1)
CAS No:32706-79-9
MF:C28H49ClN2O
MW:465.154467344284
CID:319404
PubChem ID:24192025
Update Time:2025-04-19

Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1)
    • 1-(4-benzyl-4-methylpiperazin-4-ium-1-yl)hexadecan-1-one,chloride
    • NSC131407
    • NSC-131407
    • 1-BENZYL-4-HEXADECANOYL-1-METHYLPIPERAZIN-1-IUM CHLORIDE
    • DTXSID70638096
    • 32706-79-9
    • Inchi: 1S/C28H49N2O.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-14-18-21-28(31)29-22-24-30(2,25-23-29)26-27-19-16-15-17-20-27;/h15-17,19-20H,3-14,18,21-26H2,1-2H3;1H/q+1;/p-1
    • InChI Key: YLEGFGNMFOSGJN-UHFFFAOYSA-M
    • SMILES: [Cl-].O=C(CCCCCCCCCCCCCCC)N1CC[N+](C)(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 429.38477
  • Monoisotopic Mass: 464.3533419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 16
  • Complexity: 450
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 3.85740
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.